![molecular formula C20H15ClN2OS2 B2527770 3-chloro-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide CAS No. 392249-03-5](/img/structure/B2527770.png)
3-chloro-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide
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Overview
Description
3-chloro-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H15ClN2OS2 and its molecular weight is 398.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
- Antitumor Activity: A review on imidazole derivatives, closely related to the thiazole component, showed significant antitumor properties. Some compounds have even progressed through preclinical testing stages, highlighting the potential for the development of new antitumor drugs from similar structures (Iradyan, M. et al., 2009).
Chemical Synthesis and Structural Properties
- Novel Synthetic Routes: Research on the synthesis of novel substituted thiazolidinones provided insights into the reaction of chloral with substituted anilines, leading to a variety of structurally interesting compounds. This underscores the synthetic versatility and potential for creating diverse molecules for further evaluation (Issac, R. & Tierney, J., 1996).
Heterocyclic Compounds in Drug Development
- Heterocyclic Compound Synthesis: A paper on the synthesis of fused heterocycles from chalcogenadiazoles, which share structural motifs with the compound , demonstrates the importance of such structures in developing heterocyclic compounds with various applications, including pharmaceuticals (Petrov, M. & Androsov, D. A., 2013).
Pharmacological Evaluation
- Antioxidant and Anti-inflammatory Agents: The synthesis and evaluation of benzofused thiazole derivatives for their in vitro antioxidant and anti-inflammatory activities point towards the utility of structurally related compounds in developing new therapeutic agents (Raut, D. G. et al., 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
3-chloro-N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN2OS2/c1-11-7-8-13(9-12(11)2)15-10-25-20(22-15)23-19(24)18-17(21)14-5-3-4-6-16(14)26-18/h3-10H,1-2H3,(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCKKGUIBNOGNBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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